Cas no 458-10-6 (Acetamide,N-(3-fluoro-4-methylphenyl)-)

• Product Name: Acetamide,N-(3-fluoro-4-methylphenyl)-
• CAS No: 458-10-6
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD11724390
• CID: 329210
• PubChem ID: 245496
• Update Time: 2025-05-20

Acetamide,N-(3-fluoro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-fluoro-4-methylphenyl)-
• N-(3-fluoro-4-methylphenyl)acetamide
• N-(3-fluoro-4-methyl-phenyl)acetamide
• (3-fluoro-4-methyl-phenyl)-acetamide
• 3-fluoro-4-methylacetanilide
• acetic acid-(3-fluoro-4-methyl-anilide)
• Essigsaeure-(3-fluor-4-methyl-anilid)
• NSC 57471
• NSC57471
• NSC-57471
• SCHEMBL8251619
• MFCD11724390
• DTXSID40963443
• E72199
• CS-0114677
• WS-01996
• 458-10-6
• N-(3-Fluoro-4-methylphenyl)ethanimidic acid
• AKOS008921724
• starbld0020260
• Z30955086
• SY329312
• DB-230934

• MDL： MFCD11724390
• Inchi： 1S/C9H10FNO/c1-6-3-4-8(5-9(6)10)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： XOJXRBZEKKEMHA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C)=O

Computed Properties

• Exact Mass: 167.0747
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.65 g/l) (25 º C),
• PSA: 29.1
• LogP: 2.16550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide,N-(3-fluoro-4-methylphenyl)-

Acetamide, N-(3-fluoro-4-methylphenyl)- (CAS No. 458-10-6): An Overview of Its Properties, Applications, and Recent Research

Acetamide, N-(3-fluoro-4-methylphenyl)- (CAS No. 458-10-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-fluoro-4-methylphenyl)acetamide, is characterized by its unique structural features and diverse applications in drug discovery and development.

The molecular formula of N-(3-fluoro-4-methylphenyl)acetamide is C₉H₁₀FN₁O₁, with a molecular weight of approximately 167.18 g/mol. The compound consists of an acetamide group attached to a substituted phenyl ring, specifically a 3-fluoro-4-methylphenyl group. This structure confers several important properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In terms of physical properties, N-(3-fluoro-4-methylphenyl)acetamide is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical stability of N-(3-fluoro-4-methylphenyl)acetamide is another important aspect to consider. It is stable under normal laboratory conditions but can undergo hydrolysis in strongly acidic or basic environments. Therefore, it is typically stored in a dry and well-ventilated area to maintain its integrity.

In the realm of medicinal chemistry, N-(3-fluoro-4-methylphenyl)acetamide has been explored for its potential therapeutic applications. Recent studies have highlighted its role as a building block in the synthesis of compounds with diverse biological activities. For instance, it has been used to develop novel analgesics, anti-inflammatory agents, and anticonvulsants.

A notable example of its application is in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The fluoro-substituted phenyl ring in N-(3-fluoro-4-methylphenyl)acetamide can enhance the binding affinity to serotonin transporters, making it a valuable intermediate for optimizing the pharmacological properties of these drugs.

Beyond its use in pharmaceuticals, N-(3-fluoro-4-methylphenyl)acetamide has also found applications in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and fungicides, contributing to the development of more effective and environmentally friendly agricultural products.

In terms of synthetic methods, several efficient routes have been developed for the preparation of N-(3-fluoro-4-methylphenyl)acetamide. One common approach involves the reaction of 3-fluoro-4-methylaniline with acetic anhydride or acetyl chloride under appropriate conditions. This method yields high purity product with good yields, making it suitable for large-scale production.

The safety profile of N-(3-fluoro-4-methylphenyl)acetamide is another critical aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, as well as working in a well-ventilated area.

In conclusion, N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 458-10-6) is a multifaceted compound with significant potential in various fields. Its unique structural features and versatile applications make it an important intermediate in the synthesis of pharmaceuticals and agrochemicals. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.